![molecular formula C22H14N2O3S2 B4941498 1-(9H-fluoren-2-yl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]ethanone](/img/structure/B4941498.png)
1-(9H-fluoren-2-yl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]ethanone
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Overview
Description
1-(9H-fluoren-2-yl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]ethanone is a chemical compound that has been widely studied due to its potential applications in scientific research. This compound is commonly referred to as FNBTh, and it has been synthesized using a variety of methods. In
Mechanism of Action
The mechanism of action of FNBTh is not fully understood. However, it is believed to interact with thiols in biological samples, leading to the formation of a fluorescent adduct. This property has been utilized in the development of FNBTh-based probes for the detection of thiols in biological samples.
Biochemical and Physiological Effects:
FNBTh has been reported to exhibit low toxicity and minimal effects on cellular viability. It has been used in cell imaging studies, where it has been shown to accumulate in the cytoplasm and nucleus of cells. FNBTh has also been reported to exhibit anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of FNBTh is its fluorescence properties, which make it useful in fluorescence microscopy and imaging studies. FNBTh is also relatively easy to synthesize, and it exhibits low toxicity and minimal effects on cellular viability. However, FNBTh has limitations when it comes to its stability in biological samples, and it may exhibit non-specific binding to other biomolecules.
Future Directions
There are several future directions for the study of FNBTh. One potential direction is the development of FNBTh-based probes for the detection of thiols in biological samples. Another direction is the development of FNBTh-based therapeutic agents for the treatment of inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of FNBTh and its potential applications in scientific research.
Synthesis Methods
FNBTh has been synthesized using various methods, including the reaction of 9H-fluorene-2-carboxylic acid with 6-nitro-1,3-benzothiazol-2-amine, followed by thionation with Lawesson's reagent. Another method involves the reaction of 9H-fluorene-2-carbonyl chloride with 6-nitro-1,3-benzothiazol-2-amine, followed by thionation with sodium sulfide. Both methods have been reported to yield FNBTh with high purity.
Scientific Research Applications
FNBTh has been widely studied for its potential applications in scientific research. It has been reported to exhibit fluorescence properties, making it useful in fluorescence microscopy and imaging studies. FNBTh has also been used as a probe for the detection of thiols in biological samples, as it reacts specifically with thiols to form a fluorescent adduct. Additionally, FNBTh has been used in the development of new drugs and therapeutic agents.
Properties
IUPAC Name |
1-(9H-fluoren-2-yl)-2-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H14N2O3S2/c25-20(12-28-22-23-19-8-6-16(24(26)27)11-21(19)29-22)14-5-7-18-15(10-14)9-13-3-1-2-4-17(13)18/h1-8,10-11H,9,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCGDJWWDEGQYRM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C3=C1C=C(C=C3)C(=O)CSC4=NC5=C(S4)C=C(C=C5)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H14N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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